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Compound of Interest

Compound Name: Fmoc-L-Dab(Me,Ns)-OH

Cat. No.: B8092989 Get Quote

For immediate reference, this guide provides essential safety protocols, personal protective

equipment (PPE) requirements, and operational and disposal plans for handling Fmoc-L-
Dab(Me,Ns)-OH. This information is critical for ensuring the safety of laboratory personnel and

maintaining the integrity of research in drug development and peptide synthesis.

While a specific Safety Data Sheet (SDS) for Fmoc-L-Dab(Me,Ns)-OH is not readily available,

data from structurally similar Fmoc-protected amino acids indicate that this compound should

be handled as a hazardous substance. Potential hazards include skin irritation, serious eye

irritation, and respiratory tract irritation.

Chemical and Physical Properties
A summary of the key quantitative data for Fmoc-L-Dab(Me,Ns)-OH is provided below for easy

reference.
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Property Value

Chemical Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-

gamma-methyl-N-gamma-(4-nosyl)-L-2,4-

diaminobutyric acid

Molecular Formula C₂₆H₂₅N₃O₈S

Molecular Weight 539.56 g/mol

CAS Number 2389078-09-3

Storage Temperature -20°C

Appearance Likely a white to off-white solid powder

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling Fmoc-L-Dab(Me,Ns)-OH.

Adherence to these recommendations is crucial to prevent exposure and ensure personal

safety.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory to prevent eye

contact. A face shield should

be worn when handling larger

quantities or when there is a

significant risk of splashing.

Hands Nitrile Gloves

Chemical-resistant nitrile

gloves are required. Ensure

gloves are inspected for tears

or holes before use and are

changed regularly or

immediately upon

contamination.

Respiratory N95 Respirator or Higher

An N95-rated respirator is

recommended, especially

when handling the powder

outside of a certified chemical

fume hood, to prevent

inhalation of airborne particles.

Body Laboratory Coat

A full-length laboratory coat

must be worn to protect skin

and clothing from

contamination.

Operational Protocol: Step-by-Step Handling
Procedure
This protocol provides a systematic approach to safely handle Fmoc-L-Dab(Me,Ns)-OH from

receipt to disposal.

1. Preparation and Inspection:
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Before handling, ensure that the work area, typically a certified chemical fume hood, is clean

and uncluttered.

Verify that all necessary PPE is available and in good condition.

Inspect the container of Fmoc-L-Dab(Me,Ns)-OH for any damage or leaks.

2. Weighing and Aliquoting:

Conduct all weighing and handling of the solid compound within a chemical fume hood to

minimize inhalation exposure.

Use appropriate tools (e.g., spatulas) to handle the powder. Avoid creating dust.

If preparing a stock solution, slowly add the solid to the solvent to prevent splashing.

3. During Synthesis/Reaction:

Keep the reaction vessel closed or covered to the extent possible.

Maintain a safe distance from the reaction and be aware of any changes in the reaction's

appearance or temperature.

Ensure that all containers are clearly labeled with the chemical name and any associated

hazards.

4. Post-Handling and Decontamination:

After handling, thoroughly clean all equipment and the work area.

Decontaminate surfaces with an appropriate solvent and cleaning agent.

Remove PPE in the correct order to avoid cross-contamination: gloves first, then face

shield/goggles, and finally the lab coat.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
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All waste materials contaminated with Fmoc-L-Dab(Me,Ns)-OH must be treated as hazardous

chemical waste.

Solid Waste: Contaminated items such as weigh boats, pipette tips, and gloves should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate,

sealed, and labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations.

Workflow for Safe Handling of Fmoc-L-Dab(Me,Ns)-
OH
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Fmoc-L-Dab(Me,Ns)-OH.

Caption: Safe handling workflow for Fmoc-L-Dab(Me,Ns)-OH.

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Fmoc-L-
Dab(Me,Ns)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8092989#personal-protective-equipment-for-
handling-fmoc-l-dab-me-ns-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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